Cas no 1804419-98-4 (Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate
• CAS No: 1804419-98-4
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4795713
• Update Time: 2025-11-06

Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2/c1-6-3-7(10(16)17-2)4-8(5-15)9(6)11(12,13)14/h3-4H,1-2H3
• InChI Key： AGFMWMXEZVZTBJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OC)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate

Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate (CAS No. 1804419-98-4): A Comprehensive Overview

Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate, identified by its CAS number 1804419-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex and highly functionalized aromatic structure. The presence of multiple substituents, including a cyano group, a methyl group, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate is meticulously designed to enhance its reactivity and utility in various chemical transformations. The cyano group (-CN) introduces a polar and electron-withdrawing nature, which can influence the compound's interaction with other molecules during synthesis. Simultaneously, the methyl group (-CH₃) contributes to steric hindrance and electronic effects, further modulating its reactivity. The trifluoromethyl group (-CF₃), known for its strong electron-withdrawing inductive effect and significant lipophilicity, plays a crucial role in modulating the metabolic stability and pharmacokinetic properties of derivatives.

In recent years, the demand for high-quality intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug development processes. Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly useful in constructing complex heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The compound's ability to undergo selective functionalization at multiple sites allows for the creation of diverse molecular architectures, facilitating the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate is its role in the synthesis of small molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug design. Recent studies have highlighted its utility in developing kinase inhibitors, where the cyano group aids in modulating electronic properties essential for enzyme inhibition.

The pharmaceutical industry has also leveraged Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate in the synthesis of anti-inflammatory agents. The combination of electron-withdrawing groups like the cyano and trifluoromethyl substituents can influence the compound's interaction with inflammatory pathways, making it a promising candidate for further medicinal chemistry exploration. Additionally, its incorporation into drug candidates has shown potential in treating neurological disorders by modulating neurotransmitter receptor activity.

From a synthetic chemistry perspective, Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate serves as a versatile building block for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes. These reactions are fundamental to modern synthetic methodologies and enable chemists to tailor molecular structures with precision. The compound's stability under various reaction conditions makes it an indispensable tool in both academic research laboratories and industrial settings.

The growing interest in fluorinated compounds has further underscored the significance of Methyl 3-cyano-5-methyl-4-(trifluoromethyl)benzoate. Fluoro substituents are widely recognized for their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry where fluorinated analogs are increasingly being explored for their enhanced pharmacological profiles.

In conclusion, Methyl 3-cyano-5-methyl-4-(trifluoromethy benzoate (CAS No. 1804419-98-4) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.